Cas no 956240-45-2 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide
• CAS No: 956240-45-2
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 5753473
• PubChem ID: 2325942
• Update Time: 2025-07-09

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]cyclopropanecarboxamide
• AKOS024508849
• SMR000354682
• HMS2656H13
• F5460-0032
• MLS001018497
• 956240-45-2
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]cyclopropanecarboxamide
• CHEMBL1582219
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)cyclopropanecarboxamide
• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide

• Inchi： 1S/C15H14N4OS/c1-9-8-13(17-14(20)10-6-7-10)19(18-9)15-16-11-4-2-3-5-12(11)21-15/h2-5,8,10H,6-7H2,1H3,(H,17,20)
• InChI Key： JZZMLMFYXSRRPT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=CC(C)=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide

Comprehensive Overview of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide (CAS No. 956240-45-2)

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide (CAS No. 956240-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. The compound features a benzothiazole core linked to a methylpyrazole moiety via a cyclopropanecarboxamide bridge, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a potential kinase inhibitor or bioactive intermediate, aligning with the growing demand for targeted therapies in precision medicine.

In recent years, the scientific community has focused on optimizing the synthesis of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to address challenges like regioselectivity and scalability. These innovations resonate with the broader trend of green chemistry and sustainable manufacturing, which are top priorities for industries aiming to reduce environmental footprints. The compound’s stability under various pH conditions also makes it a candidate for formulation studies in drug delivery systems.

The structural complexity of CAS No. 956240-45-2 has led to computational modeling studies to predict its binding affinity with biological targets. Molecular docking simulations suggest potential interactions with enzymes involved in inflammatory pathways, sparking interest in its application for autoimmune diseases. This aligns with the surge in searches for "small molecule inhibitors for inflammation" and "novel heterocyclic compounds in drug development", reflecting the public’s growing curiosity about cutting-edge therapeutics. Additionally, its benzothiazole component is frequently studied for luminescent properties, opening doors for optoelectronic applications.

From an industrial perspective, N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylcyclopropanecarboxamide is often discussed in patent literature for its utility in crop protection. Its derivatization into fungicides or herbicides taps into the urgent need for next-generation agrochemicals with lower toxicity profiles. This connects to trending queries like "eco-friendly pesticides" and "biodegradable crop solutions", highlighting the intersection of chemistry and sustainability. Analytical methods such as HPLC-MS and NMR are routinely employed to characterize the compound, ensuring compliance with regulatory standards.

Despite its promise, challenges remain in the commercialization of CAS No. 956240-45-2, including cost-effective production and intellectual property landscapes. However, collaborations between academia and industry are accelerating its adoption. As researchers continue to explore its full potential, this compound exemplifies the synergy between structural innovation and multidisciplinary applications, making it a compelling subject for future scientific breakthroughs.